BENGHE Foundational & Exploratory

Check Availability & Pricing

YoYo-3: A Technical Guide to its Permeability in
Live Cells

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: YoYo-3

Cat. No.: B114211

For Researchers, Scientists, and Drug Development Professionals

Core Finding: YoYo0-3 is Impermeable to Live Cells
with Intact Membranes

YoYo-3 is a high-affinity, far-red fluorescent nucleic acid stain that is fundamentally
impermeable to live cells possessing intact plasma membranes. This characteristic makes it an
invaluable tool for selectively identifying and quantifying dead or membrane-compromised cells
within a population. Its utility is particularly pronounced in assays where distinguishing between
viable and non-viable cells is critical, such as in cytotoxicity studies and the analysis of late-
stage apoptosis.

Upon entering a cell with a compromised membrane, YoYo-3 intercalates into the DNA, leading
to a significant enhancement of its fluorescence. This property allows for a clear and robust
signal from dead cells, while live cells remain unstained and thus, non-fluorescent.

Quantitative Data Summary

The following table summarizes the key quantitative parameters of YoYo-3, including its
spectral properties and recommended working concentrations for various applications.
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Parameter Value Source(s)

Excitation Maximum (DNA-

612 nm [1]
bound)
Emission Maximum (DNA-

631 nm [1]
bound)

~500-fold (for the related YoYo-
Fluorescence Enhancement 1 [2]
Working Concentration (Long-

_ 200 - 300 nM [1]

Term Imaging)
Working Concentration (Flow Protocol-dependent, typically N/A
Cytometry) in the nM range

Mechanism of Action: Bis-Intercalation

YoYo-3 is a dimeric cyanine dye, and its mechanism of staining involves the insertion of its two
planar aromatic ring systems between the base pairs of double-stranded DNA. This mode of
binding, known as bis-intercalation, is a high-affinity interaction that significantly stabilizes the
DNA-dye complex. This interaction is also responsible for the dramatic increase in the dye's
fluorescence quantum yield. The process can be conceptualized as a two-step mechanism
involving an initial mono-intercalation event, where one of the dye's chromophores inserts into
the DNA, followed by the second chromophore intercalating at a nearby site.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.researchgate.net/figure/YOYO3-is-a-potent-and-non-toxic-reporter-of-late-stage-apoptosis-suitable-for-kinetic_fig1_311338029
https://www.researchgate.net/figure/YOYO3-is-a-potent-and-non-toxic-reporter-of-late-stage-apoptosis-suitable-for-kinetic_fig1_311338029
https://pmc.ncbi.nlm.nih.gov/articles/PMC4846983/
https://www.researchgate.net/figure/YOYO3-is-a-potent-and-non-toxic-reporter-of-late-stage-apoptosis-suitable-for-kinetic_fig1_311338029
https://www.benchchem.com/product/b114211?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b114211?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Cell Exterior Cell Interior (Compromised Membrane)
Enters cell with

YoYo-3 compromised membrane dsDNA Mono-intercalation »  Mono-intercalated Bis-intercalation > Bis-intercalated
YoYo-3-DNA Complex YoYo-3-DNA Complex
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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